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Compound of Interest

Compound Name: Magnesium methoxide

Cat. No.: B093110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnesium methoxide (Mg(OCH₃)₂) is a moderately basic metal alkoxide that serves as a

valuable reagent in organic synthesis. It is often used for deprotonation of esters and in the

formation of enolates for carbon-carbon bond formation, such as in aldol condensations and

Claisen rearrangements[1]. It is typically supplied as a 7-8% solution in methanol, a formulation

that presents significant handling and safety challenges due to its flammable, toxic, and

corrosive nature[2][3]. These application notes provide detailed protocols and safety

information to ensure the safe and effective use of magnesium methoxide solution in a

laboratory setting.

Hazard Identification and Classification
Magnesium methoxide solution is classified as a hazardous substance. The primary hazards

are associated with the methanol solvent and the reactivity of the magnesium methoxide
itself.

GHS Classification:[2][3][4]

Flammable Liquids: Category 2

Acute Toxicity (Oral, Dermal, Inhalation): Category 3
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Skin Corrosion/Irritation: Category 1B

Serious Eye Damage/Eye Irritation: Category 1

Specific Target Organ Toxicity (Single Exposure): Category 1 (affects organs)[2][5]

Signal Word: Danger[6][7]

Hazard Statements:[3][7]

H225: Highly flammable liquid and vapor.

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.

H314: Causes severe skin burns and eye damage.

H370: Causes damage to organs.

Quantitative Safety Data
A summary of important quantitative safety data for a typical 7-8% magnesium methoxide
solution in methanol is provided below.
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Property Value Reference

Flash Point 11 °C (51.8 °F) [2]

Boiling Point (initial) 68 °C (154.4 °F) (Methanol) [2]

Auto-ignition Temperature 464 °C (867.2 °F) [2]

Vapor Pressure
100 mm Hg @ 21.2°C

(Methanol)
[2]

Relative Density 0.816 [2]

Methanol Exposure Limits

(OSHA PEL - TWA)
200 ppm (260 mg/m³) [2]

Methanol Exposure Limits

(NIOSH REL - TWA)
200 ppm (260 mg/m³) [2]

Methanol Exposure Limits

(NIOSH REL - STEL)
250 ppm (325 mg/m³) [2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling magnesium methoxide solution to

minimize exposure.

Eye Protection: Chemical safety goggles are required. Contact lenses should not be worn[2]

[8].

Hand Protection: Neoprene or nitrile rubber gloves are recommended. Ensure gloves are

suitable for handling both methanol and corrosive materials[2][6].

Skin and Body Protection: A flame-resistant lab coat and additional protective clothing should

be worn to prevent skin contact[2][9].

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of exceeding exposure limits, a NIOSH-certified organic vapor respirator with a black

cartridge should be used[2][8].
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Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial for preventing accidents.

Protocol for Safe Handling
Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested[2][5].

Work exclusively within a certified chemical fume hood to control flammable and toxic

vapors[10].

Remove all potential ignition sources, including open flames, hot plates, and spark-

producing equipment, from the work area[6][7].

Dispensing:

Ground and bond the container and receiving equipment to prevent static electricity

discharge[5][8].

Use only non-sparking tools for opening and closing containers[2][6].

Transfer the solution slowly and carefully to minimize splashing.

Post-Handling:

Tightly close the container immediately after use.

Wash hands and any exposed skin thoroughly with soap and water after handling[2].

Contaminated clothing should be removed immediately and washed before reuse[2][5].

Protocol for Storage
Container:

Store in the original, tightly closed container[6][9].
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Location:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources[2]

[11].

Store in a locked cabinet or an area accessible only to authorized personnel[2][9].

Incompatibilities:

Store separately from incompatible materials such as acids, oxidizing agents, and

reducing agents[6][7]. Magnesium methoxide reacts with water and should be protected

from moisture[2][6].

Emergency Procedures
First Aid Measures
Immediate medical attention is required for any exposure.

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position. Immediately call a poison center or physician[2][5].

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. Immediately call a poison center or physician[2][5].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Immediately call a poison center or physician[2][5].

Ingestion: Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an

unconscious person. Immediately call a poison center or physician[2][6].

Spill and Leak Protocol
Immediate Actions:

Evacuate personnel from the immediate area.

Remove all ignition sources.
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Ensure adequate ventilation.

Containment and Cleanup:

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry

sand).

Use spark-proof tools for cleanup[7][12].

Collect the absorbed material into a suitable, closed container for disposal[6][7].

Reporting:

Report all spills to the appropriate environmental health and safety personnel.

Waste Disposal
Dispose of magnesium methoxide solution and any contaminated materials as hazardous

waste. Follow all local, state, and federal regulations for chemical waste disposal. Do not

dispose of down the drain[2][13].

Diagrams
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Magnesium Methoxide Spill Response

Spill Occurs

Assess Spill Size
Is it a major spill?
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Call Emergency Services

Yes

Small, manageable spill

No

Don Appropriate PPE

Ensure Adequate Ventilation
Remove Ignition Sources

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect Waste with
Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Area
and Equipment

Click to download full resolution via product page

Caption: Workflow for responding to a magnesium methoxide solution spill.
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Safe Handling of Magnesium Methoxide Solution

Start: Prepare for Handling

Verify Safety Equipment
(Fume Hood, Eyewash, Shower)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(In Fume Hood, No Ignition Sources)

Ground and Bond Containers

Transfer Solution
(Use Non-Sparking Tools)

Tightly Close Container

Clean Work Area
Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

End
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Caption: Step-by-step workflow for the safe handling of magnesium methoxide solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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